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Compound of Interest

Compound Name: Dasatinib Dimeric Impurity

CAS No.: 910297-61-9

Cat. No.: B569062 Get Quote

Executive Summary & Hazard Identification
Dasatinib Dimeric Impurity (CAS: 910297-61-9) is a degradation product formed, often via

oxidative coupling, from the parent compound Dasatinib. As a structural analog of a potent

tyrosine kinase inhibitor (TKI), this impurity must be managed under the Precautionary

Principle: treat it as more potent and less stable than the parent API until specific toxicology

data proves otherwise.
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Property Specification Operational Implication

Chemical Name Dasatinib Dimer Impurity

High Alert: Structural similarity

to Dasatinib implies shared

cytotoxicity.[1]

CAS Number 910297-61-9
Use for specific waste

manifests.[1]

Solubility
DMSO, Methanol (High);

Water (Low)

Critical: Aqueous cleaning

agents alone are ineffective.[1]

Organic solvents are required

for initial solubilization.

Toxicity Class Antineoplastic / Cytotoxic
Teratogenic, Carcinogenic,

Organotoxic (Liver/Heart).[1]

RCRA Status
Characteristic Hazardous

Waste

Not P-listed, but exhibits

toxicity characteristics.[1] Must

be incinerated.[2]

Containment & Engineering Controls
Before disposal can occur, the impurity must be handled within a validated containment

system. The primary risk during disposal is aerosolization of the lyophilized powder or dried

residue.

The "Double-Barrier" Standard[1]
Primary Barrier: Class II Type B2 Biosafety Cabinet (BSC) or Aseptic Containment Isolator

(ACI). Do not use horizontal laminar flow hoods, as they blow aerosols toward the operator.

Secondary Barrier: Negative pressure room (minimum -0.01" w.g.) with HEPA filtration.

Operational Disposal Workflow
This protocol distinguishes between Trace Waste (items with <3% residual weight) and Bulk

Waste (stock solutions, expired standards).
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Diagram 1: Waste Stream Decision Logic
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Caption: Decision matrix for segregating Dasatinib impurity waste streams to ensure regulatory

compliance.

Protocol A: Bulk Waste (Stock Solutions & HPLC
Effluent)
Objective: Complete destruction of the active moiety via high-temperature incineration.
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Segregation: Do not mix with general organic solvents. Use a dedicated container labeled

"HAZARDOUS WASTE - CYTOTOXIC - CONTAINS DASATINIB IMPURITIES."[1]

Solvent Compatibility: Ensure the waste container is compatible with DMSO/Methanol

(HDPE or Glass recommended).

Manifesting: List under RCRA code D001 (Ignitable, if in solvent) and note "Cytotoxic" to

ensure the disposal vendor uses an incinerator equipped with appropriate scrubbers.

Protocol B: Trace Waste (Solid Consumables)
Objective: Prevent secondary exposure to custodial staff.

Point-of-Use Seal: All wipes, gloves, and weigh boats must be placed in a clear "chemo-bag"

inside the BSC.

Goose-Neck Seal: Twist the bag neck, fold it over, and tape it shut before removing it from

the BSC.

Secondary Containment: Place the sealed bag immediately into the rigid Yellow (EU/UK) or

Black/Purple (US) cytotoxic waste bin.

Decontamination & Verification (The Self-Validating
System)
Because Dasatinib impurities are hydrophobic, standard water/bleach wiping is ineffective and

creates a false sense of security. The impurity will smear rather than lift.

The "Solubilize-Oxidize-Neutralize" Protocol:

Step 1: Solubilization (The Lift)

Agent: 70% Isopropyl Alcohol (IPA) or Ethanol.

Action: Apply to a wipe (do not spray directly to avoid aerosolization).[3] Wipe the surface

in unidirectional overlapping strokes.

Mechanism:[4][5][6][7] Dissolves the hydrophobic dimer, lifting it off the surface.
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Step 2: Chemical Degradation (The Kill)

Agent: Sodium Hypochlorite (2% solution) or a validated oxidative agent (e.g.,

Peroxide/Peracetic acid blend).

Action: Apply and allow a wet contact time of 10-15 minutes.

Mechanism:[4][5][6][7] Oxidatively cleaves the pyrimidine/thiazole rings, destroying the

pharmacophore.

Step 3: Neutralization (The Safety Stop)

Agent: 1% Sodium Thiosulfate.

Action: Wipe down to neutralize the bleach residue.

Why: Prevents corrosion of stainless steel BSC surfaces.

Diagram 2: Decontamination Workflow

Contaminated Surface 1. Solubilize
(70% IPA/EtOH)

Lift Hydrophobic Residue 2. Oxidize
(2% NaOCl - 15 min)

Surface Prep Complete 3. Neutralize
(Thiosulfate)

Chemical Destruction
Verified Clean

Prevent Corrosion

Click to download full resolution via product page

Caption: The three-stage decontamination process required for hydrophobic antineoplastic

impurities.[1]

Regulatory Framework & Compliance
Adherence to these regulations is mandatory for legal defensibility.

USA (EPA/RCRA): While Dasatinib is not P-listed, it is regulated as a Characteristic Waste if

it exhibits toxicity. Best practice (NIOSH) dictates handling it as Hazardous Pharmaceutical

Waste.

Citation: EPA Management Standards for Hazardous Waste Pharmaceuticals (40 CFR

Part 266 Subpart P).
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EU (EWC Codes):

18 01 08:* Cytotoxic and cytostatic medicines (Hazardous).

18 01 09: Medicines other than those mentioned in 18 01 08.

Directive: Dasatinib impurities fall strictly under 18 01 08*.

OSHA: Hazard Communication Standard (29 CFR 1910.1200) requires specific labeling of

all secondary containers with "TARGET ORGAN TOXIN."

Emergency Spill Response
Scenario: A 10mg vial of Dasatinib Dimeric Impurity powder drops and shatters.

Evacuate: Clear the immediate area (10 ft radius).

PPE Up: Don double nitrile gloves, chemically resistant gown, shoe covers, and an N95 or

P100 respirator (powder spill risk).

Cover: Gently place a chemically absorbent pad over the powder to prevent air currents from

spreading it.

Wet: Slowly wet the pad with 70% Ethanol (not water) to dampen the powder.

Scoop: Use a plastic scoop to lift the glass/pad mixture into a rigid hazardous waste

container.

Decon: Perform the "Solubilize-Oxidize-Neutralize" protocol on the floor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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